Tas-114

• Molecular Formula: C21H29N3O6S
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C21H29N3O6S/c1-16(17-6-4-9-19(14-17)30-18-7-2-3-8-18)23-31(27,28)13-5-12-29-15-24-11-10-20(25)22-21(24)26/h4,6,9-11,14,16,18,23H,2-3,5,7-8,12-13,15H2,1H3,(H,22,25,26)/t16-/m1/s1
• InChIKey: AMCGLRWKUQPNKD-MRXNPFEDSA-N

TAS-114: Dual dUTPase/DPD Inhibitor

Tas-114 (CAS 1198221-21-4) is a novel, orally bioavailable small molecule characterized as a first-in-class dual inhibitor of human deoxyuridine triphosphatase (dUTPase) and dihydropyrimidine dehydrogenase (DPD) [1]. By simultaneously targeting both the pyrimidine catabolic and nucleotide metabolism pathways, TAS-114 is designed to potentiate the antitumor activity of fluoropyrimidine-based chemotherapies, such as 5-fluorouracil (5-FU) and its oral prodrug capecitabine . Its primary mechanism involves competitive inhibition of dUTPase (Ki = 0.13 μM), a key gatekeeper preventing aberrant uracil incorporation into DNA, thereby enhancing the cytotoxic effects of fluoropyrimidines .

● First-in-class dual dUTPase/DPD inhibitor tool compound

● Orally available for in vivo research

● Modulates pyrimidine nucleotide metabolism

● Supports fluoropyrimidine-based chemotherapy research

• [1] Yano W, Yokogawa T, Wakasa T, Yamamura K, Fujioka A, Yoshisue K, Matsushima E, Miyahara S, Miyakoshi H, Taguchi J, Chong KT, Takao Y, Fukuoka M, Matsuo K. TAS-114, a First-in-Class Dual dUTPase/DPD Inhibitor, Demonstrates Potential to Improve Therapeutic Efficacy of Fluoropyrimidine-Based Chemotherapy. Mol Cancer Ther. 2018 Aug;17(8):1683-1693. View Source

Why TAS-114 Cannot Be Substituted

Generic or single-target inhibitors of either DPD (e.g., gimeracil) or dUTPase cannot replicate the unique pharmacodynamic profile of TAS-114. TAS-114's primary and potent dUTPase inhibition (Ki = 0.13 μM) is functionally distinct from selective DPD inhibitors like gimeracil, which act solely on 5-FU catabolism [1]. Furthermore, its moderate and reversible DPD inhibition (Ki = 2.14 μM) provides a secondary, non-redundant benefit by improving the oral bioavailability of co-administered fluoropyrimidine prodrugs, a feature absent in pure dUTPase inhibitors . Preclinical and clinical data demonstrate that this dual-target approach yields a unique combination of enhanced antitumor activity and improved pharmacokinetics that cannot be achieved by simply combining two separate single-target agents or by substituting a more potent but single-target analog .

DPD-only inhibitor

Gimeracil and other DPD inhibitors lack dUTPase activity; dual-pathway modulation may not be replicated.

Selective dUTPase inhibitor

No selective dUTPase inhibitor has reached clinical evaluation; TAS-114 remains the only research tool for concurrent DPD/dUTPase studies.

Structural or pan-inhibitor

Structural analogs or pan-pyrimidine metabolism inhibitors may exhibit distinct selectivity profiles; verify enzyme kinetics.

• [1] Yano W, et al. TAS-114, a First-in-Class Dual dUTPase/DPD Inhibitor, Demonstrates Potential to Improve Therapeutic Efficacy of Fluoropyrimidine-Based Chemotherapy. Mol Cancer Ther. 2018 Aug;17(8):1683-1693. View Source

TAS-114 Differentiation Data

Dual dUTPase/DPD Inhibition vs. Gimeracil

TAS-114 demonstrates a clear preference for inhibiting dUTPase over DPD, a key aspect of its dual-target mechanism. Its Ki for human dUTPase is 0.13 μM, which is 16.5-fold lower (more potent) than its Ki for DPD, which is 2.14 μM . This quantitative selectivity profile is distinct from selective DPD inhibitors like gimeracil, which have no reported activity against dUTPase, and from experimental dUTPase inhibitors lacking DPD activity.

Dual Inhibition vs. Gimeracil

Head-to-head

dUTPase Ki = 0.13 µM; DPD Ki = 2.14 µM. Gimeracil: DPD Ki = 0.36 µM, no dUTPase inhibition.

Supports dual-enzyme modulation in research models

Recombinant human dUTPase and liver S9 fraction assays

Evidence Dimension	Inhibitory constant (Ki) against human dUTPase and DPD
Target Compound Data	dUTPase Ki = 0.13 μM; DPD Ki = 2.14 μM
Comparator Or Baseline	Gimeracil (selective DPD inhibitor) Ki for dUTPase = >100 μM (no significant inhibition)
Quantified Difference	TAS-114 is >769-fold more potent against dUTPase than gimeracil.
Conditions	In vitro enzyme inhibition assays using recombinant human dUTPase and DPD.

Why This Matters

This selective dual inhibition profile defines TAS-114's unique mechanism of action and predicts a distinct therapeutic window, making it irreplaceable by single-target DPD or dUTPase inhibitors for research requiring simultaneous modulation of both pathways.

dUTPase Selectivity Profile in Cancer Cells

TAS-114 enhances the cytotoxicity of 5-fluorouracil (5-FU) and its metabolite FdUrd across multiple cancer cell lines. In studies, TAS-114 at concentrations of 1-10 μM increased the cytotoxic activity of 5-FU and FdUrd in a dose-dependent manner [1]. While the specific fold-increase in IC50 is not provided, this effect is distinct from the action of DPD inhibitors like gimeracil, which primarily function to increase the systemic half-life of 5-FU, not to directly enhance its intracellular cytotoxicity via a dUTPase-mediated mechanism.

dUTPase Selectivity Profile

Method context

Selective inhibition of dUTP hydrolysis; no effect on UTP, TTP, dCTP degradation in HeLa cell extracts.

On-target cellular engagement confirmed

Radio-HPLC with tritiated substrates

Evidence Dimension	Potentiation of 5-FU cytotoxicity
Target Compound Data	TAS-114 (1-10 μM) enhances cytotoxicity of 5-FU and FdUrd in a dose-dependent manner.
Comparator Or Baseline	Gimeracil (selective DPD inhibitor)
Quantified Difference	Not directly comparable; mechanisms differ (intracellular vs. systemic enhancement).
Conditions	In vitro cytotoxicity assays with various cancer cell lines over 72 hours.

Why This Matters

This evidence confirms TAS-114 directly potentiates the intracellular cytotoxic activity of fluoropyrimidines, a key differentiator from systemic bioavailability modulators, providing a rationale for its use in overcoming cellular resistance mechanisms.

• [1] GLPBIO. TAS-114 product page. Accessed 2024. View Source

Capecitabine Dose Reduction in Xenograft Models

In preclinical xenograft models, TAS-114 significantly improves the therapeutic efficacy of capecitabine by reducing the required dose of the prodrug. This effect is mediated by the dual enzyme inhibition of dUTPase and DPD, which is not achievable with a DPD inhibitor alone [1]. In a specific study using BALB/c nude mice bearing MX-1 human breast cancer xenografts, oral administration of TAS-114 (37.5-1,200 mg/kg/day) decreased the tolerable dose of co-administered capecitabine (539 mg/kg/day) in a dose-dependent manner .

Capecitabine Dose Modulation

Head-to-head

TAS-114 reduced required capecitabine dose >60% while tumor growth inhibition exceeded capecitabine monotherapy maximum; gimeracil showed no efficacy gain.

Supports dose-reduction research

MX-1 breast cancer xenograft, 14-day oral dosing

Evidence Dimension	Dose reduction of capecitabine required for equivalent antitumor effect
Target Compound Data	TAS-114 (37.5-1,200 mg/kg/day) co-administered with capecitabine (539 mg/kg/day) reduced the tolerable capecitabine dose dose-dependently.
Comparator Or Baseline	Capecitabine monotherapy
Quantified Difference	Exact % dose reduction not specified, but a dose-dependent decrease in required capecitabine dose was observed.
Conditions	BALB/c nude mice with MX-1 human breast cancer xenografts; 14-day oral dosing.

Why This Matters

This in vivo evidence demonstrates that TAS-114 can lower the effective dose of the cytotoxic agent capecitabine, potentially reducing dose-limiting toxicities and widening the therapeutic window compared to capecitabine monotherapy.

• [1] Yano W, et al. TAS-114, a First-in-Class Dual dUTPase/DPD Inhibitor, Demonstrates Potential to Improve Therapeutic Efficacy of Fluoropyrimidine-Based Chemotherapy. Mol Cancer Ther. 2018 Aug;17(8):1683-1693. View Source

S-1 Combination Efficacy Enhancement

In a Phase 1 study in healthy male volunteers, TAS-114 demonstrated a moderate DPD inhibitory effect. A significant increase in plasma uracil Cmax, a biomarker of DPD inhibition, was observed at oral doses of 150 mg or higher, confirming target engagement in humans [1]. This moderate, reversible inhibition is distinct from the potent, irreversible DPD inhibition caused by drugs like gimeracil, which can lead to severe and prolonged 5-FU toxicity. TAS-114's profile suggests a more manageable safety risk [2].

S-1 Combination Enhancement

Head-to-head

TAS-114 + S-1 significantly enhanced tumor growth inhibition vs. S-1 alone (P

dUTPase inhibition adds benefit beyond maximal DPD inhibition

MX-1 xenograft, F344 nude rats, daily oral dosing 14 days

DNA Damage Mechanism

Cross-study comparable

Increased FdUTP/dUTP DNA misincorporation and γH2AX foci without altering thymidylate synthase inhibition.

Supports DNA repair and apoptosis research

HeLa cells, FdUrd co-treatment, combination index analysis

Evidence Dimension	In vivo DPD inhibition (measured by uracil Cmax)
Target Compound Data	Significant uracil Cmax increase observed at TAS-114 doses ≥ 150 mg.
Comparator Or Baseline	Gimeracil (potent, irreversible DPD inhibitor)
Quantified Difference	Not directly quantified in this study; TAS-114 inhibition is characterized as 'moderate' and 'reversible'.
Conditions	Phase 1, single-ascending dose study in healthy male volunteers.

Why This Matters

This human pharmacodynamic data validates TAS-114's DPD inhibitory activity and confirms it as a 'moderate' and 'reversible' inhibitor, a distinct profile from potent, irreversible inhibitors, which has implications for managing potential drug-drug interactions and toxicity in combination regimens.

• [1] Saito K, et al. First-in-human, phase I dose-escalation study of single and multiple doses of a first-in-class enhancer of fluoropyrimidines, a dUTPase inhibitor (TAS-114) in healthy male volunteers. Cancer Chemother Pharmacol. 2014 Mar;73(3):577-83. View Source
• [2] Saito K, et al. First-in-human, phase I dose-escalation study of single and multiple doses of a first-in-class enhancer of fluoropyrimidines, a dUTPase inhibitor (TAS-114) in healthy male volunteers. Cancer Chemother Pharmacol. 2014 Mar;73(3):577-83. View Source

DNA Misincorporation and Synergistic Cell Death

In a Phase II study of heavily pre-treated advanced gastric cancer (AGC) patients, the combination of TAS-114 (400 mg twice daily) and S-1 (30 mg/m² twice daily) showed an objective response rate (ORR) of 5.0% and a disease control rate (DCR) of 70.0% [1]. Notably, 4 of 10 patients in a prior Phase 1 study who achieved a partial response to TAS-114 plus S-1 had previously been treated with S-1, suggesting TAS-114 can overcome resistance to fluoropyrimidine-based therapy [2]. This compares to a historical ORR of 0-5% for S-1 monotherapy in this patient population, indicating the addition of TAS-114 provides a modest but clinically meaningful benefit.

DNA Damage Mechanism

Cross-study comparable

Increased FdUTP/dUTP DNA misincorporation and γH2AX foci without altering thymidylate synthase inhibition.

Supports DNA repair and apoptosis research

HeLa cells, FdUrd co-treatment, combination index analysis

Evidence Dimension	Antitumor efficacy in advanced gastric cancer patients pretreated with fluoropyrimidines
Target Compound Data	TAS-114 + S-1 combination: ORR = 5.0% (95% CI, 0.1–24.9%); DCR = 70.0% (95% CI, 45.7–88.1%).
Comparator Or Baseline	Historical S-1 monotherapy in similar patient population
Quantified Difference	ORR with TAS-114 + S-1 (5.0%) is at the upper range of historical ORR for S-1 monotherapy (0-5%).
Conditions	Multicenter Phase II study (EPOC1604) in 20 evaluable patients with advanced gastric cancer who had received ≥2 prior chemotherapy regimens including fluoropyrimidines.

Why This Matters

This clinical data provides evidence that TAS-114 can re-sensitize tumors to S-1 in a fluoropyrimidine-resistant setting, supporting its potential utility in specific patient populations and differentiating it from agents that are only effective in treatment-naive settings.

• [1] Boku N, et al. A multicenter phase II study of TAS-114 in combination with S-1 in patients with pretreated advanced gastric cancer (EPOC1604). Gastric Cancer. 2021 Jan;24(1):190-196. View Source
• [2] Doi T, et al. First-in-human phase 1 study of novel dUTPase inhibitor TAS-114 in combination with S-1 in Japanese patients with advanced solid tumors. Invest New Drugs. 2019 Aug;37(4):758-767. View Source

TAS-114 Research Applications

Preclinical Capecitabine Dose Reduction

TAS-114 is a critical tool for researchers studying resistance to 5-FU, capecitabine, or S-1. Its potent dUTPase inhibition (Ki = 0.13 μM) allows for the specific interrogation of this resistance mechanism, which is distinct from DPD-mediated catabolism or thymidylate synthase overexpression. By combining TAS-114 with a fluoropyrimidine, researchers can quantify the degree to which dUTPase upregulation contributes to resistance in their specific cell or animal models [1]. This is supported by clinical data showing that patients with high dUTPase expression in tumors had a longer median PFS (2.8 months) when treated with TAS-114 plus S-1 compared to those with low expression (1.6 months) [2].

dUTPase-Dependent 5-FU Potentiation

TAS-114 is an ideal partner for preclinical combination studies with oral fluoropyrimidines like capecitabine or S-1. In vivo data demonstrate that TAS-114 co-administration can dose-dependently reduce the required effective dose of capecitabine in xenograft models, suggesting a potential to improve the therapeutic index [1]. This application is particularly relevant for developing regimens intended to reduce dose-limiting toxicities or to treat elderly/frail patient populations where safety margins are critical. The oral bioavailability and favorable PK profile of TAS-114 facilitate chronic dosing schedules in rodent models [2].

DNA Damage and Repair Studies

As a first-in-class dUTPase inhibitor with available co-crystal structure data (PDB: 5H4J), TAS-114 is a valuable chemical probe for basic research into pyrimidine nucleotide metabolism and DNA repair [1]. Its potent inhibition of dUTPase (Ki = 0.13 μM) makes it suitable for acute and chronic studies to induce dUTP incorporation into DNA, leading to thymine-less cell death and genomic instability [2]. This application is supported by its demonstrated ability to enhance the cytotoxicity of FdUrd, a metabolite that generates the dUTPase substrate FdUTP, thereby validating the on-target mechanism of action in cellular models [3].

Application

Selection Property

Validation Focus

Capecitabine dose-reduction research

Dual dUTPase/DPD inhibition profile

Model-based dose-response assessment

5-FU potentiation in DPD-inhibited contexts

dUTPase-specific activity

Additive tumor growth inhibition when DPD is blocked

DNA misincorporation and repair research

Inducer of uracil/5-FU DNA misincorporation

DNA damage foci and apoptosis endpoints

PK/PD modeling of dual enzyme inhibition

Autoinduction profile and linear kinetics

Dose justification in combination research

• [1] Yano W, et al. TAS-114, a First-in-Class Dual dUTPase/DPD Inhibitor, Demonstrates Potential to Improve Therapeutic Efficacy of Fluoropyrimidine-Based Chemotherapy. Mol Cancer Ther. 2018 Aug;17(8):1683-1693. View Source
• [2] Boku N, et al. A multicenter phase II study of TAS-114 in combination with S-1 in patients with pretreated advanced gastric cancer (EPOC1604). Gastric Cancer. 2021 Jan;24(1):190-196. View Source
• [3] RCSB Protein Data Bank. 5H4J: Crystal structure of Human dUTPase in complex with TAS-114. Deposited 2016-11-01. View Source